Cas no 1242267-76-0 (Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate)

• Product Name: Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate
• CAS No: 1242267-76-0
• MF: C₁₀H₁₇NO₇
• MW: 263.244483709335
• MDL: MFCD16652331
• CID: 4690636
• Update Time: 2023-08-15

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate oxalate
• OR312035
• Ethyl [3-(aminomethyl)-3-oxetanyl]acetate oxalate
• Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetateoxalate

• MDL： MFCD16652331
• Inchi： 1S/C8H15NO3.C2H2O4/c1-2-12-7(10)3-8(4-9)5-11-6-8;3-1(4)2(5)6/h2-6,9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： XNCQEIAVFDGDQA-UHFFFAOYSA-N
• SMILES： O1CC(CN)(CC(=O)OCC)C1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Topological Polar Surface Area: 136